1-(4-ethynyloxan-4-yl)piperazine
Overview
Description
“1-(4-ethynyloxan-4-yl)piperazine” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
Piperazine, a key component of several drugs, is often synthesized through various methods such as cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Chemical Reactions Analysis
Piperazine derivatives can undergo various chemical reactions. For instance, cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis are some of the methods used for the synthesis of piperazine derivatives .Mechanism of Action
Safety and Hazards
Future Directions
Piperazine is a common component in many drugs and bioactive molecules. Despite its wide use in medicinal chemistry, the structural diversity of piperazines is limited. Future research may focus on expanding the structural diversity of piperazine-containing drugs and exploring new synthetic methodologies .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-ethynyloxan-4-yl)piperazine involves the reaction of 4-ethynyloxan-4-amine with piperazine in the presence of a suitable catalyst.", "Starting Materials": [ "4-ethynyloxan-4-amine", "piperazine", "catalyst" ], "Reaction": [ "Step 1: Dissolve 4-ethynyloxan-4-amine and piperazine in a suitable solvent.", "Step 2: Add the catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for a suitable period of time.", "Step 4: Cool the reaction mixture and isolate the product by filtration or extraction.", "Step 5: Purify the product by recrystallization or chromatography." ] } | |
CAS No. |
2624129-60-6 |
Molecular Formula |
C11H18N2O |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
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